2-anilino-N-[2-(3,4,5-trimethyl-1H-pyrazol-1-yl)ethyl]-5-pyrimidinecarboxamide

• IUPAC Name: 2-anilino-N-[2-(3,4,5-trimethylpyrazol-1-yl)ethyl]pyrimidine-5-carboxamide
• InChI: InChI=1S/C19H22N6O/c1-13-14(2)24-25(15(13)3)10-9-20-18(26)16-11-21-19(22-12-16)23-17-7-5-4-6-8-17/h4-8,11-12H,9-10H2,1-3H3,(H,20,26)(H,21,22,23)
• InChI Key: VCTMXNXAOQJBQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1C)CCNC(=O)C2=CN=C(N=C2)NC3=CC=CC=C3)C
• Molecular Formula: C19H22N6O
• Molecular Weight: 350.4 g/mol

Description

Synthesis Analysis

The synthesis of pyrimidine derivatives, including those similar to the compound of interest, often involves reactions with formamide, urea, thiourea, and other nitrogen-containing compounds. For instance, ethyl 6-amino-4-(4-chlorophenyl)-5-cyano-2-methyl-4H-pyran-3-carboxylate has been utilized to synthesize new pyrano[2,3-d]pyrimidine derivatives through acylation and intramolecular cyclization, yielding bicyclic pyrimidine derivatives in moderate to high yields (El‐Sayed et al., 2021).

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives, including the target compound, is characterized by NMR, X-ray crystallography, and other spectroscopic methods. These studies provide insights into the compound's structural framework and its electronic and steric characteristics, crucial for understanding its reactivity and potential interactions with biological targets.

Chemical Reactions and Properties

Pyrimidine derivatives engage in various chemical reactions, including nucleophilic substitution and cyclocondensation, leading to the formation of complex heterocyclic systems. For example, the synthesis of new 2-(5-aryl-3-styryl-4,5-dihydro-1H-pyrazol-1-yl)-4-(trifluoromethyl)pyrimidines illustrates the compound's reactivity towards cyclization catalyzed by metal ions (Flores et al., 2006).

Physical Properties Analysis

The physical properties of pyrimidine derivatives, including solubility, melting point, and crystalline structure, are essential for their formulation and application in various fields. These properties are determined through rigorous experimental procedures, providing a comprehensive understanding of the compound's behavior under different conditions.

Chemical Properties Analysis

The chemical properties, such as acidity, basicity, reactivity towards electrophiles and nucleophiles, and stability under various conditions, define the compound's utility in chemical syntheses and potential pharmacological applications. Studies on pyrazolo[1,5-a]pyrimidines have highlighted the privileged structure of this class for synthesizing diverse chemical libraries (Gregg et al., 2007).